Cas no 35854-46-7 (3-Phenylimidazo1,5-apyridine)
3-Phenylimidazo1,5-apyridine Chemical and Physical Properties
Names and Identifiers
-
- 3-Phenylimidazo[1,5-a]pyridine
- 3-Phenyl-2,3a-diazaindene
- ACMC-209ijl
- 3-phenylimidazo<
- 1,5-a>
- pyridine
- Oprea1_737273
- 3-phenylimidazolo<
- 3,4-a>
- 3-phenyl-imidazo[1,5-a]pyridine
- Maybridge1_003584
- AC1LCTXL
- 3-Phenyl-imidazo[1,5-a]pyridin
- 3-Phenyl-imidazo<
- 1.5-a>
- pyridin
- Kinome_3407
- NULL
- 3-phenylimidazo<1,5-a>pyridine
- 3-phenylimidazolo<3,4-a>pyridine
- AI-204
- Imidazo[1,5-a]pyridine, 3-phenyl-
- Oprea1_802822
- MLS000851429
- HMS551K20
- BLGGTXOVNVHSSV-UHFFFAOYSA-N
- HMS2807H22
- 3-Phenylimidazo[1,5-a]pyridine #
- 3-phenyl-4-hydroimidazo[1,5-a]pyridine
- SMR000457872
- DP 01774
- ST50037935
- P1838
- AS-60209
- CS-0213428
- SCHEMBL11534549
- AI-204/40910586
- T72358
- DB-262480
- CHEMBL1380050
- EN300-7365644
- 35854-46-7
- DTXSID70345733
- Z57214517
- MFCD00208500
- AKOS000809059
- 3-Phenylimidazo1,5-apyridine
-
- MDL: MFCD00208500
- Inchi: 1S/C13H10N2/c1-2-6-11(7-3-1)13-14-10-12-8-4-5-9-15(12)13/h1-10H
- InChI Key: BLGGTXOVNVHSSV-UHFFFAOYSA-N
- SMILES: N12C=CC=CC1=CN=C2C1C=CC=CC=1
Computed Properties
- Exact Mass: 194.08400
- Monoisotopic Mass: 194.084398327g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 211
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.3
- XLogP3: 3.5
Experimental Properties
- Melting Point: 108.0 to 112.0 deg-C
- Boiling Point: 140°C/2mmHg(lit.)
- PSA: 17.30000
- LogP: 3.00130
3-Phenylimidazo1,5-apyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P335265-50mg |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 50mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P335265-100mg |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 100mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P335265-500mg |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 500mg |
$ 135.00 | 2022-06-03 | ||
| Chemenu | CM269475-5g |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 95%+ | 5g |
$*** | 2023-03-31 | |
| Chemenu | CM269475-25g |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 95%+ | 25g |
$*** | 2023-03-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1838-5g |
3-Phenylimidazo1,5-apyridine |
35854-46-7 | 98.0%(GC&T) | 5g |
¥1150.0 | 2022-06-10 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | P1838-25g |
3-Phenylimidazo1,5-apyridine |
35854-46-7 | 98.0%(GC&T) | 25g |
¥3590.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | P1838-25G |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | >98.0%(GC)(T) | 25g |
¥2490.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D571207-25g |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 97% | 25g |
$900 | 2023-09-01 | |
| eNovation Chemicals LLC | D571207-100g |
3-Phenylimidazo[1,5-a]pyridine |
35854-46-7 | 97% | 100g |
$1800 | 2023-09-01 |
3-Phenylimidazo1,5-apyridine Related Literature
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
Additional information on 3-Phenylimidazo1,5-apyridine
3-Phenylimidazo[1,5-a]pyridine: A Comprehensive Overview
3-Phenylimidazo[1,5-a]pyridine, also known by its CAS registry number CAS No 35854-46-7, is a heterocyclic aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound belongs to the imidazoapyridine family, which is characterized by its unique bicyclic structure comprising an imidazole ring fused with a pyridine ring. The presence of a phenyl group at the 3-position further enhances its chemical versatility and biological activity.
The synthesis of 3-Phenylimidazo[1,5-a]pyridine typically involves multi-step organic reactions, often utilizing coupling agents or transition metal catalysts to achieve the desired bicyclic structure. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. For instance, researchers have employed palladium-catalyzed cross-coupling reactions to construct the imidazoapyridine core with high precision.
In terms of pharmacological applications, 3-Phenylimidazo[1,5-a]pyridine has been extensively studied for its potential as a drug candidate. Preclinical studies have demonstrated its ability to modulate various biological targets, including kinases and ion channels, making it a promising lead compound for therapeutic development. Notably, recent research has highlighted its anti-inflammatory and antioxidant properties, which could be harnessed in the treatment of chronic diseases such as neurodegenerative disorders and cardiovascular conditions.
Beyond pharmacology, 3-Phenylimidazo[1,5-a]pyridine has also found applications in materials science. Its aromaticity and conjugated system make it an attractive candidate for use in organic electronics. For example, studies have shown that this compound can be incorporated into organic light-emitting diodes (OLEDs) to improve device efficiency and stability. Additionally, its photoresponsive properties have been explored for potential use in sensors and imaging technologies.
The structural uniqueness of 3-Phenylimidazo[1,5-a]pyridine also lends itself to further chemical modifications. By introducing substituents at various positions on the bicyclic framework, chemists can tailor the compound's physical and chemical properties for specific applications. For instance, the introduction of electron-withdrawing groups has been shown to enhance its solubility in polar solvents, while electron-donating groups can modulate its electronic properties for better compatibility with biological systems.
In conclusion, 3-Phenylimidazo[1,5-a]pyridine, or CAS No 35854-46-7, represents a versatile and multifaceted compound with significant potential across diverse scientific domains. Its continued exploration in both academic and industrial settings is expected to yield further breakthroughs in drug discovery and materials innovation.
35854-46-7 (3-Phenylimidazo1,5-apyridine) Related Products
- 110859-89-7(3-(4-pyridinyl)-Imidazo[1,5-a]pyridine)
- 55316-37-5(Imidazo[1,5-a]pyrazine,3-phenyl-)
- 1206966-57-5(4-imidazo[1,5-a]pyridin-3-yl-Benzonitrile)
- 885624-22-6(1H-Naphth[2,3-d]imidazole, 2-(4-pyridinyl)-)
- 19382-37-7(3-phenylimidazo[5,1-a]isoquinoline)
- 104202-18-8(3-(4-methylphenyl)-Imidazo[1,5-a]pyridine)
- 1184723-79-2(3-(3-pyridinyl)-Imidazo[1,5-a]pyridine)
- 1415735-33-9(6-methyl-3-phenyl-Imidazo[1,5-a]pyridine)
- 104202-19-9(3-(2-methylphenyl)-Imidazo[1,5-a]pyridine)
- 177962-26-4(8-methyl-3-phenyl-Imidazo[1,5-a]pyridine)